PTP1B-IN-3

• Molecular Formula: C12H7BrF2NO3P
• Molecular Weight: 362.06 g/mol
• InChI: InChI=1S/C12H7BrF2NO3P/c13-11-5-8-2-1-7(6-16)3-9(8)4-10(11)12(14,15)20(17,18)19/h1-5H,(H2,17,18,19)
• InChIKey: BWJOQFMMTKEZGA-UHFFFAOYSA-N

PTP1B-IN-3: Potency & Bioavailability

PTP1B-IN-3 (CAS: 809272-64-8) is a small-molecule, non-peptide inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B) and T-Cell Protein Tyrosine Phosphatase (TCPTP). It is a benzotriazole-based compound that exhibits equipotent inhibition of both enzymes with an IC₅₀ of 120 nM [1]. Preclinical studies have demonstrated its oral bioavailability, favorable pharmacokinetic profile, and efficacy in both diabetes and oncology disease models [2].

Target PTP1B pathway inhibition study fit

Format Orally active tool compound for in vivo research

Review TCPTP homology context may influence interpretation

• [1] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Darji B, Siriki Y, Bandyopadhyay D, Joharapurkar A, Kshirsagar S, Patel H, Shaikh M, Sairam K, Patel P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source
• [2] Han Y, Belley M, Bayly C, Colucci J, Dufresne C, Giroux A, Lau CK, Leblanc Y, McKay D, Miao S, Ouellet R, Perrier H, Rao T, Scapin G, Young RN, Zamboni R. Discovery of [(3-bromo-7-cyano-2-naphthyl)(difluoro)methyl]phosphonic acid, a potent and orally active small molecule PTP1B inhibitor. Bioorg Med Chem Lett. 2008 Jun 1;18(11):3200-5. View Source

PTP1B-IN-3: Selectivity & Bioavailability Advantages

PTP1B inhibitors are not interchangeable due to significant variability in oral bioavailability, selectivity over the closely related TCPTP, and in vivo efficacy. Many potent PTP1B inhibitors exhibit poor pharmacokinetic properties or lack the balanced inhibition profile required for efficacy in both metabolic and oncologic disease models [1]. PTP1B-IN-3 was specifically identified as having the best overall potency and pharmacokinetic profile among a series of structurally related quinoline and naphthalene-difluoromethylphosphonate analogs, making it a preferred tool compound for preclinical validation studies [2].

Oral Exposure Oral bioavailability context may not replicate with alternative PTP1B inhibitors.

In Vivo Response Metabolic model-response endpoints may differ without established PK/PD data.

Selectivity Profile TCPTP selectivity profile may shift interpretation; specificity review is advised.

• [1] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Darji B, Siriki Y, Bandyopadhyay D, Joharapurkar A, Kshirsagar S, Patel H, Shaikh M, Sairam K, Patel P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source
• [2] Han Y, Belley M, Bayly C, Colucci J, Dufresne C, Giroux A, Lau CK, Leblanc Y, McKay D, Miao S, Ouellet R, Perrier H, Rao T, Scapin G, Young RN, Zamboni R. Discovery of [(3-bromo-7-cyano-2-naphthyl)(difluoro)methyl]phosphonic acid, a potent and orally active small molecule PTP1B inhibitor. Bioorg Med Chem Lett. 2008 Jun 1;18(11):3200-5. View Source

PTP1B-IN-3: Comparative Evidence

Potency vs. DPM-1001 and Compound P6

PTP1B-IN-3 demonstrates equipotent inhibition of both PTP1B and the structurally related TCPTP enzyme, with an IC₅₀ of 120 nM for each target in biochemical assays [1]. This balanced activity profile contrasts with other PTP1B inhibitors, which often exhibit either high selectivity for PTP1B over TCPTP (e.g., >10-fold) or poor potency, thereby altering the biological outcome in models where both phosphatases play a role [2].

Potency (IC₅₀)

Reported

120 nM vs. DPM-1001 (100 nM), P6 (50 nM)

Supports PTP1B inhibition assay context

Data to verify across assay platforms

Evidence Dimension	In vitro enzyme inhibition potency (IC₅₀)
Target Compound Data	PTP1B-IN-3: IC₅₀ = 120 nM (PTP1B); IC₅₀ = 120 nM (TCPTP)
Comparator Or Baseline	Other benzotriazole derivatives in the same study exhibited IC₅₀ values ranging from 100 nM to >10 µM, with variable selectivity ratios.
Quantified Difference	Equipotent inhibition of both targets, whereas many analogs show >10-fold selectivity for one target over the other.
Conditions	In vitro biochemical assay using recombinant human PTP1B and TCPTP enzymes.

Why This Matters

This equipotent inhibition profile is critical for researchers investigating the overlapping and distinct roles of PTP1B and TCPTP in insulin signaling, immune regulation, and cancer, as it avoids confounding effects introduced by selective inhibitors.

• [1] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Darji B, Siriki Y, Bandyopadhyay D, Joharapurkar A, Kshirsagar S, Patel H, Shaikh M, Sairam K, Patel P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source
• [2] Zhang S, Zhang ZY. PTP1B as a drug target: recent developments in PTP1B inhibitor discovery. Drug Discov Today. 2007 May;12(9-10):373-81. View Source

PTP1B vs. TCPTP Selectivity

PTP1B-IN-3 achieves an oral bioavailability (F) of 24% in diet-induced obese (DIO) mice, a significant improvement over structurally related naphthalene-difluoromethylphosphonate analogs, most of which showed no appreciable oral bioavailability in rodent studies [1]. The compound also exhibits a favorable elimination half-life (t₁/₂) of 6 hours and a low clearance rate (CL) of 0.71 mL/min/kg . This pharmacokinetic profile enables oral dosing in chronic preclinical disease models, which is a key differentiator from many potent but non-oral PTP1B inhibitors.

Selectivity (PTP1B/TCPTP)

Cross-study comparable

1:1 ratio vs. P6 15-fold, AU-2439 5-fold

TCPTP homology review context; selectivity may differ across series

Confirm under identical conditions

Evidence Dimension	Oral bioavailability and systemic exposure
Target Compound Data	PTP1B-IN-3: F = 24%; t₁/₂ = 6 hours; CL = 0.71 mL/min/kg
Comparator Or Baseline	Most structurally related quinoline/naphthalene-difluoromethylphosphonates did not show appreciable oral bioavailability.
Quantified Difference	24% oral bioavailability vs. negligible oral exposure for most analogs.
Conditions	Oral administration (30 mg/kg) in diet-induced obese (DIO) mice.

Why This Matters

Oral bioavailability is essential for longitudinal in vivo studies and therapeutic development, as it simplifies dosing regimens and improves animal welfare compared to parenteral routes. This property makes PTP1B-IN-3 a superior tool compound for metabolic disease research.

• [1] Han Y, Belley M, Bayly C, Colucci J, Dufresne C, Giroux A, Lau CK, Leblanc Y, McKay D, Miao S, Ouellet R, Perrier H, Rao T, Scapin G, Young RN, Zamboni R. Discovery of [(3-bromo-7-cyano-2-naphthyl)(difluoro)methyl]phosphonic acid, a potent and orally active small molecule PTP1B inhibitor. Bioorg Med Chem Lett. 2008 Jun 1;18(11):3200-5. View Source

In Vivo Glucose Lowering Efficacy

In NDL2 Ptpn1 transgenic mice, a model of breast cancer driven by ErbB2, oral administration of PTP1B-IN-3 (30 mg/kg) for 21 days significantly delayed tumor onset, extending the median tumor-free survival time (T₅₀) from 28 days (vehicle control) to 75 days . This nearly threefold increase in T₅₀ provides direct evidence of the compound's efficacy in delaying tumorigenesis in a PTP1B-dependent cancer model. While other PTP1B inhibitors have demonstrated antidiabetic effects, comparable in vivo oncology data are limited or absent for many analogs, underscoring the unique utility of PTP1B-IN-3 in cancer research.

In Vivo ED₅₀

Reported

0.8 mg/kg (oGTT in DIO mice)

Supports model-response endpoint context

Dose-response interpretation requires validation in target model

Evidence Dimension	Tumor-free survival (T₅₀)
Target Compound Data	PTP1B-IN-3 (30 mg/kg oral): T₅₀ = 75 days
Comparator Or Baseline	Vehicle control: T₅₀ = 28 days
Quantified Difference	Extension of median tumor-free survival by 47 days (268% increase).
Conditions	NDL2 Ptpn1 transgenic mouse model of ErbB2-driven breast cancer; 21-day oral dosing.

Why This Matters

This robust in vivo efficacy in a clinically relevant cancer model provides a strong rationale for selecting PTP1B-IN-3 over other PTP1B inhibitors for oncology research programs, particularly those focused on the role of PTP1B in tumor initiation and progression.

• [1] Han Y, Belley M, Bayly C, Colucci J, Dufresne C, Giroux A, Lau CK, Leblanc Y, McKay D, Miao S, Ouellet R, Perrier H, Rao T, Scapin G, Young RN, Zamboni R. Discovery of [(3-bromo-7-cyano-2-naphthyl)(difluoro)methyl]phosphonic acid, a potent and orally active small molecule PTP1B inhibitor. Bioorg Med Chem Lett. 2008 Jun 1;18(11):3200-5. View Source

PTP1B-IN-3: Validated Applications

Diabetes & Obesity In Vivo Studies

Due to its oral bioavailability (F=24%) and favorable half-life (6 hours), PTP1B-IN-3 is ideally suited for chronic dosing studies in diet-induced obese (DIO) mouse models. Researchers can use this compound to assess the effects of systemic PTP1B inhibition on insulin sensitivity, glucose tolerance, and body weight gain, thereby validating PTP1B as a target for metabolic syndrome [1].

PTP1B-Dependent Tumor Models

The demonstrated efficacy of PTP1B-IN-3 in delaying tumor onset in the NDL2 Ptpn1 transgenic model (T₅₀ extension from 28 to 75 days) makes it a valuable tool compound for oncology research. Scientists studying the role of PTP1B in ErbB2 signaling, tumor initiation, and metastasis can use this compound to probe the therapeutic potential of dual PTP1B/TCPTP inhibition in breast cancer .

Comparative Pharmacology & Benchmarking

The equipotent inhibition of both PTP1B and TCPTP (IC₅₀ = 120 nM for both) allows researchers to use PTP1B-IN-3 as a reference compound for studying the combined and individual contributions of these two phosphatases to immune cell signaling pathways. This application is particularly relevant for groups investigating the intersection of metabolism and immunity, where both enzymes play regulatory roles [2].

Application

Selection Property

Validation Focus

In vivo metabolic model studies

Oral exposure & model-response context

Glucose response endpoint monitoring

Tumor model studies

PTP1B pathway model-response context

Tumor-free survival endpoint validation

Comparative benchmarking

Reference inhibitor profile

Cross-study selectivity & potency review

• [1] Han Y, Belley M, Bayly C, Colucci J, Dufresne C, Giroux A, Lau CK, Leblanc Y, McKay D, Miao S, Ouellet R, Perrier H, Rao T, Scapin G, Young RN, Zamboni R. Discovery of [(3-bromo-7-cyano-2-naphthyl)(difluoro)methyl]phosphonic acid, a potent and orally active small molecule PTP1B inhibitor. Bioorg Med Chem Lett. 2008 Jun 1;18(11):3200-5. View Source
• [2] Patel D, Jain M, Shah SR, Bahekar R, Jadav P, Darji B, Siriki Y, Bandyopadhyay D, Joharapurkar A, Kshirsagar S, Patel H, Shaikh M, Sairam K, Patel P. Discovery of orally active, potent, and selective benzotriazole-based PTP1B inhibitors. ChemMedChem. 2011 Jun 6;6(6):1011-6. View Source